Cas no 2257-69-4 (4-Chlorophthalazin-1(2H)-one)

4-Chlorophthalazin-1(2H)-one is a heterocyclic organic compound featuring a chlorinated phthalazine core. Its structure, combining a chlorine substituent with a ketone functionality, makes it a versatile intermediate in pharmaceutical and agrochemical synthesis. The compound is particularly valued for its role in the development of biologically active molecules, including potential therapeutic agents targeting enzyme inhibition or receptor modulation. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications. Researchers utilize 4-Chlorophthalazin-1(2H)-one for its reactivity in nucleophilic substitution and condensation reactions, enabling the construction of complex heterocyclic frameworks. Proper handling and storage are recommended due to its sensitivity to moisture and light.

4-Chlorophthalazin-1(2H)-one structure

Product Name:4-Chlorophthalazin-1(2H)-one

CAS No:2257-69-4

MF:C₈H₅ClN₂O

MW:180.59110045433

MDL:MFCD00102192

CID:84217

PubChem ID:2775142

Update Time:2025-06-10

4-Chlorophthalazin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

- 4-Chlorophthalazin-1(2H)-one
- 1-Chlorophthalazin-4-one
- 4-Chloro-1,2-dihydrophthalazin-1-one
- 4-chloro-2H-phthalazin-1-one
- 1-chloro-4-phthalazinone
- 4-Chlor-2H-phthalazin-1-on
- 4-chloro-1(2H)-phthalazinone
- 4-chloro-1,2-dihydrophthalazinone
- 4-chlorophthalazin-1-ol
- MFCD00102192
- 1-chlorophthalazine-4-one
- AKOS002665692
- 1(2H)-Phthalazinone, 4-chloro-
- SCHEMBL599352
- 4-chlorophthalazin-1-one
- SY239062
- 2257-69-4
- AS-30151
- AC-36706
- DTXSID10379411
- BP-10972
- FT-0617972
- QCKGMJDOJRNSMS-UHFFFAOYSA-N
- Q27454516
- AKOS003349258
- 4-chloro-1-hydroxyphthalazine
- 4,4-cyclohexylidenebisN-(4-methylphenyl)-Benzenamine
- A878503
- CHEMBL2381525
- W-206770
- CS-0090877
- 4-chlorophthalazone
- BBL100188
- ALBB-026155
- STL377908
- 1-Chloro-3,4-dihydrophthalazin-4-one
- 4-chloro-1-phthalazinol
- STK359433
- MDL： MFCD00102192
- Inchi： 1S/C8H5ClN2O/c9-7-5-3-1-2-4-6(5)8(12)11-10-7/h1-4H,(H,11,12)
- InChI Key： QCKGMJDOJRNSMS-UHFFFAOYSA-N
- SMILES： ClC1C2C=CC=CC=2C(NN=1)=O

Computed Properties

Exact Mass: 180.00900
Monoisotopic Mass: 180.009
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 1.8
Topological Polar Surface Area: 41.5A^2

Experimental Properties

Color/Form: Yellow crystals
Density: 1.5
Melting Point: 273 °C
Boiling Point: 452.7°C at 760 mmHg
Flash Point: 227.6°C
Refractive Index: 1.688
PSA: 45.75000
LogP: 1.57650
Solubility: Not determined

4-Chlorophthalazin-1(2H)-one Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： S26-S37/39
Hazardous Material Identification：
Storage Condition：Sealed in dry,2-8°C
Safety Term：S26;S37/39
Risk Phrases：R36/37/38

4-Chlorophthalazin-1(2H)-one Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chlorophthalazin-1(2H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB32458-1g	4-Chlorophthalazin-1(2H)-one	2257-69-4	97%	1g	362.00	2021-07-04
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB32458-5g	4-Chlorophthalazin-1(2H)-one	2257-69-4	97%	5g	1283.00	2021-07-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VR422-1g	4-Chlorophthalazin-1(2H)-one	2257-69-4	95%	1g	470.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VR422-200mg	4-Chlorophthalazin-1(2H)-one	2257-69-4	95%	200mg	135.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VR422-50mg	4-Chlorophthalazin-1(2H)-one	2257-69-4	95%	50mg	56.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VR422-5g	4-Chlorophthalazin-1(2H)-one	2257-69-4	95%	5g	2162.0CNY	2021-07-14
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD95517-250mg	4-Chlorophthalazin-1(2H)-one	2257-69-4	95%	250mg	￥137.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD95517-1g	4-Chlorophthalazin-1(2H)-one	2257-69-4	95%	1g	￥324.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD95517-5g	4-Chlorophthalazin-1(2H)-one	2257-69-4	95%	5g	￥1208.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD95517-25g	4-Chlorophthalazin-1(2H)-one	2257-69-4	95%	25g	￥5880.0	2022-03-01

4-Chlorophthalazin-1(2H)-one Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:2257-69-4)4-Chlorophthalazin-1(2H)-one

Order Number:A878503

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:57

Price ($):544.0

Email:sales@amadischem.com

Product Official Link

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:2257-69-4)4-CHLORO-1,2-DIHYDROPHTHALAZIN-1-ONE

Order Number:sfd16493

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

Price ($):discuss personally

Email:sales2@senfeida.com